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Compound of Interest

Compound Name: UNC0224

Cat. No.: B611569 Get Quote

For researchers, scientists, and drug development professionals handling UNC0224, a potent

G9a histone methyltransferase inhibitor, adherence to proper disposal procedures is critical for

maintaining laboratory safety and ensuring environmental protection. This guide provides

essential, step-by-step instructions for the safe disposal of UNC0224 in both solid form and in

solution, based on available safety data and general best practices for chemical waste

management.

Summary of Key Chemical Information
A clear understanding of the chemical properties of UNC0224 is the first step toward safe

handling and disposal. The following table summarizes key data for this compound.
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Property Value

CAS Number 1197196-48-7[1][2]

Molecular Formula C₂₆H₄₃N₇O₂[1]

Molecular Weight 485.7 g/mol [1][2]

Physical Form Solid

Solubility Soluble in DMSO and Ethanol[1][2]

Hazard Classification

While a specific hazard classification for

disposal is not universally provided, it should be

handled as a hazardous chemical waste.

Storage Store at +4°C.[2]

Experimental Protocol: Disposal Procedures
The following protocols are based on general principles of laboratory chemical waste

management. Always consult your institution's Environmental Health and Safety (EHS)

department for specific guidelines and local regulations before proceeding.

Disposal of Solid UNC0224
Waste Identification and Collection:

Treat all UNC0224 waste as hazardous chemical waste.

Place small quantities of solid UNC0224 waste into a designated, clearly labeled, and

chemically compatible waste container (e.g., a high-density polyethylene (HDPE) or glass

bottle with a secure screw cap).

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines.

Container Labeling:

Clearly label the waste container with the words "Hazardous Waste."
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List the full chemical name: "UNC0224" and its CAS number: "1197196-48-7."

Indicate the approximate quantity of the waste.

Storage:

Store the sealed waste container in a designated and secure satellite accumulation area

within the laboratory.

Ensure the storage area is away from incompatible materials.

Arranging for Disposal:

Once the waste container is full or ready for disposal, contact your institution's EHS office

to schedule a pickup. Follow their specific procedures for waste removal requests.

Disposal of UNC0224 in Solution
Waste Segregation and Collection:

Collect all solutions containing UNC0224 in a dedicated liquid waste container.

The container must be leak-proof, chemically compatible with the solvent used (e.g., a

designated container for halogenated or non-halogenated solvent waste), and have a

secure cap.

Do not pour any solution containing UNC0224 down the drain.

Container Labeling:

Label the liquid waste container as "Hazardous Waste."

List all constituents of the solution, including the solvent (e.g., "Dimethyl Sulfoxide") and

"UNC0224," along with their approximate concentrations and the CAS number for

UNC0224.

Storage:
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Store the sealed liquid waste container in a designated satellite accumulation area,

segregated by waste type (e.g., flammable, corrosive).

Disposal Request:

When the container is full or no longer in use, arrange for its disposal through your

institution's EHS department.

Decontamination of Empty Containers
Triple Rinsing:

Empty containers that held UNC0224 should be triple-rinsed with a suitable solvent in

which the compound is soluble (e.g., ethanol or DMSO).

Rinsate Collection:

The rinsate from all three rinses must be collected and disposed of as hazardous liquid

waste, following the procedure for UNC0224 solutions.

Final Container Disposal:

After triple-rinsing and allowing the container to dry completely, deface or remove the

original label.

Dispose of the clean, empty container according to your institution's guidelines for glass or

plastic recycling or disposal.

UNC0224 Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of UNC0224 waste.
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Caption: Disposal workflow for UNC0224 solid, liquid, and container waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. szabo-scandic.com [szabo-scandic.com]

2. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

To cite this document: BenchChem. [Proper Disposal of UNC0224: A Comprehensive Guide
for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611569#unc0224-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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